Cas no 54415-44-0 (1-(isoquinolin-5-yl)ethan-1-one)

• Product Name: 1-(isoquinolin-5-yl)ethan-1-one
• CAS No: 54415-44-0
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 1588941
• PubChem ID: 20493469
• Update Time: 2025-10-31

1-(isoquinolin-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-isoquinolyl)ethanone
• 1-(Isoquinolin-5-yl)ethanone
• LogP
• 1-(5-Isoquinolinyl)ethanone
• 1-(isoquinolin-5-yl)ethan-1-one
• AT33391
• MFCD10699237
• DB-146665
• NPBRCLXBIDDEHK-UHFFFAOYSA-N
• Z1021312666
• SCHEMBL1828133
• AKOS012108436
• 54415-44-0
• 1-isoquinolin-5-ylethanone
• EN300-1587407

• MDL： MFCD10699237
• Inchi： 1S/C11H9NO/c1-8(13)10-4-2-3-9-7-12-6-5-11(9)10/h2-7H,1H3
• InChI Key： NPBRCLXBIDDEHK-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC2C=NC=CC1=2

Computed Properties

• Exact Mass: 171.06847
• Monoisotopic Mass: 171.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.154
• Boiling Point: 330.6°C at 760 mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.621
• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-(isoquinolin-5-yl)ethan-1-one

Comprehensive Overview of 1-(isoquinolin-5-yl)ethan-1-one (CAS No. 54415-44-0): Properties, Applications, and Research Insights

1-(isoquinolin-5-yl)ethan-1-one, identified by its CAS number 54415-44-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ketone derivative, featuring an isoquinoline backbone, is pivotal in the synthesis of bioactive molecules. Its unique structure combines an acetyl group with the isoquinolin-5-yl moiety, making it a versatile intermediate for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 1-(isoquinolin-5-yl)ethan-1-one has surged due to their role in developing kinase inhibitors and anticancer agents. Researchers frequently explore its reactivity patterns, such as nucleophilic addition or cross-coupling reactions, to create novel derivatives. The compound’s physicochemical properties—including solubility, melting point, and stability—are critical for optimizing synthetic routes, a topic often queried in AI-driven chemical databases.

The isoquinoline scaffold, central to this molecule, is a hotspot in medicinal chemistry. Users searching for "isoquinoline derivatives in drug design" or "CAS 54415-44-0 applications" will find this compound relevant. Its potential in targeting neurodegenerative diseases and inflammatory pathways aligns with trending health topics. For instance, studies suggest modifications of the acetyl group in 1-(isoquinolin-5-yl)ethan-1-one could enhance blood-brain barrier permeability, a key focus in Alzheimer’s research.

From an industrial perspective, 54415-44-0 is valued for its role in high-throughput screening libraries. Laboratories prioritize its purity (>98%) and scalable synthesis, frequently discussed in patent literature. Environmental and regulatory considerations also drive queries about green chemistry alternatives for its production, reflecting broader sustainability trends.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 1-(isoquinolin-5-yl)ethan-1-one. These methods address common user questions about compound identification and impurity profiling. Furthermore, computational tools such as molecular docking leverage its structure to predict interactions with biological targets, merging cheminformatics with experimental validation.

In summary, CAS 54415-44-0 exemplifies the intersection of traditional organic synthesis and cutting-edge therapeutic innovation. Its adaptability to structure-activity relationship (SAR) studies and compatibility with catalytic systems ensure its enduring relevance. As interest grows in precision medicine and small-molecule probes, this compound remains a cornerstone for interdisciplinary research.